N-[(3-chlorophenyl)methyl]-4-[4-oxo-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]quinazolin-3-yl]butanamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-4-[4-oxo-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]quinazolin-3-yl]butanamide
• InChI: InChI=1S/C28H24ClN5O3S/c29-20-8-5-7-19(15-20)17-30-25(35)12-6-14-34-27(37)22-9-1-2-10-23(22)32-28(34)38-18-21-16-26(36)33-13-4-3-11-24(33)31-21/h1-5,7-11,13,15-16H,6,12,14,17-18H2,(H,30,35)
• InChI Key: YXZNDFJEVKBIND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=CC(=O)N4C=CC=CC4=N3)CCCC(=O)NCC5=CC(=CC=C5)Cl
• Molecular Formula: C28H24ClN5O3S
• Molecular Weight: 546.0 g/mol

Description

N-[(3-chlorophenyl)methyl]-4-[4-oxo-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]quinazolin-3-yl]butanamide is a useful research compound. Its molecular formula is C28H24ClN5O3S and its molecular weight is 546.04. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structure

The chemical compound , characterized by its complex structure involving quinazoline and pyrimidine moieties, has been the subject of research due to its potential applications in various scientific domains. The synthesis and structural analysis of related compounds provide insights into the reactivity and potential biological activities of such molecules.

One study reported the synthesis and intramolecular cyclization of related quinazolinone derivatives, highlighting methods to generate 1-aminoimidazo[2,1-b]quinazoline diones through reactions involving esterification and cyclization processes (Burbulienė, Bobrovas, & Vainilavicius, 2006). This research underscores the chemical versatility and potential for further functionalization of the core quinazolinone structure, which may be relevant to the compound of interest.

Biological Activities and Applications

Research has also been conducted on derivatives of quinazolinone for their anti-inflammatory and antimicrobial activities. For instance, Kumar and Rajput (2009) synthesized newer quinazolin-4-one derivatives and evaluated their anti-inflammatory activity, demonstrating significant biological potential (Kumar & Rajput, 2009). Similarly, compounds incorporating the pyrimidine ring have been evaluated for their antimicrobial properties, suggesting a wide range of applications in developing novel therapeutic agents (Farag, Kheder, & Mabkhot, 2009).

Synthetic Methodologies

A novel approach for synthesizing N-substituted derivatives of quinazolinone was reported, which could be relevant to the chemical synthesis of N-[(3-chlorophenyl)methyl]-4-[4-oxo-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]quinazolin-3-yl]butanamide. This method involves refluxing with different phosphazo compounds, offering a pathway to a variety of aromatic and aliphatic amide derivatives (Amir & Ali, 2011).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

The exact mode of action of this compound is currently unknown. For instance, indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

For example, indole derivatives have been shown to have diverse biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

For instance, indole derivatives have been shown to exhibit a variety of biological activities .